Cas no 13877-76-4 (7H-Pyrazolo[4,3-d]pyrimidin-7-one,1,6-dihydro-3-b-D-ribofuranosyl-)

7H-Pyrazolo[4,3-d]pyrimidin-7-one,1,6-dihydro-3-b-D-ribofuranosyl- structure

13877-76-4 structure

Product Name:7H-Pyrazolo[4,3-d]pyrimidin-7-one,1,6-dihydro-3-b-D-ribofuranosyl-

CAS No:13877-76-4

MF:C₁₀H₁₂N₄O₅

MW:268.226081848145

CID:148050

PubChem ID:135449281

Update Time:2025-04-19

7H-Pyrazolo[4,3-d]pyrimidin-7-one,1,6-dihydro-3-b-D-ribofuranosyl- Chemical and Physical Properties

Names and Identifiers

- 7H-Pyrazolo[4,3-d]pyrimidin-7-one,1,6-dihydro-3-b-D-ribofuranosyl-
- D-Ribitol, 1,4-anhydro-1-C-(6,7-dihydro-7-oxo-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-, (S)-
- FORMYCIN B
- LAURUSIN
- OHYAMYCIN
- 3-(beta-d-ribofuranosyl)pyrazolo(4,3-d)6(h)-7-ketopyrimidine
- 1,4-Dihydro-3-β-D-ribofuranosyl-7H-pyrazolo[4,3-d]pyrimidin-7-one
- 3-β-D-Ribofuranosyl-1,4-dihydro-7H-pyrazolo[4,3-d]pyrimidine-7-one
- 3-d)pyrimidin-7-one,1,6-dihydro-3-beta-d-ribofuranosyl-7h-pyrazolo(
- 3-d)pyrimidin-7-one,1,4-dihydro-3-beta-d-ribofuranosyl-7h-pyrazolo(
- 1,4-DIHYDRO-3-BETA-D-RIBOFURANOSYL-7H-PYRAZOLO[4,3-D]PYRIMIDIN-7-ONE
- 7H-Pyrazolo4,3-dpyrimidin-7-one, 1,4-dihydro-3-.beta.-D-ribofuranosyl-
- TCMDC-143083
- CHEMBL1232777
- (1S)-1,4-anhydro-1-(7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-D-ribitol
- 7H-Pyrazolo(4,3-d)pyrimidin-7-one, 1,4-dihydro-3-beta-D-ribofuranosyl-
- NSC-106486
- (1S)-1,4-anhydro-1-(7-oxo-4,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-D-ribitol
- NSC 106486
- DB04198
- GTPL4737
- CHEBI:42654
- 3-[(2S,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2,4-dihydropyrazolo[4,3-d]pyrimidin-7-one
- 3-[(2S,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2,6-dihydropyrazolo[4,3-d]pyrimidin-7-one
- 3-((2S,3R,4S,5R)-3,4-Dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
- SCHEMBL9222475
- UNII-796VMV3YML
- 13877-76-4
- Q27077702
- 7H-Pyrazolo[4,3-d]pyrimidin-7-one, 1,4-dihydro-3-.beta.-D-ribofuranosyl-
- FMB
- BRN 1021587
- 796VMV3YML
- 3-[(2S,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H,4H,7H-pyrazolo[4,3-d]pyrimidin-7-one
- AKOS040751848
- 1a69
- 1pr1
- MTCJZZBQNCXKAP-KSYZLYKTSA-N
- 7H-Pyrazolo(4,3-d)pyrimidin-7-one, 1,6-dihydro-3-beta-D-ribofuranosyl-
- NS00070451
- 3-[(2S,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-1,4-dihydropyrazolo[4,3-d]pyrimidin-7-one
- Laurusin Ohyamycin FORMYCIN B Formycin B D-Ribitol, 1,4-anhydro-1-C-(6,7-dihydro-7-oxo-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-, (S)- 7H-Pyrazolo[4,3-d]pyrimidin-7-one, 1,4-dihydro-3-.beta.-D-ribofuranosyl- 7H-Pyrazolo[4,3-d]pyrimidin-7-one, 1,4-dihydro-3-.beta.-D-ribofuranosyl-
- laurusin (L)
- 3-((2S,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl)-1H,4H,7H-pyrazolo(4,3-d)pyrimidin-7-one
- GLXC-27345
- 3-((2S,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl)-2,6-dihydropyrazolo(4,3-d)pyrimidin-7-one
- (1S)-1,4-anhydro-1-(7-oxo-4,7-dihydro-1H-pyrazolo(4,3-d)pyrimidin-3-yl)-D-ribitol
- D-Ribitol, 1,4-anhydro-1-C-(6,7-dihydro-7-oxo-1H-pyrazolo(4,3-d)pyrimidin-3-yl)-, (S)-
- Inchi： 1S/C10H12N4O5/c15-1-3-7(16)8(17)9(19-3)5-4-6(14-13-5)10(18)12-2-11-4/h2-3,7-9,15-17H,1H2,(H,13,14)(H,11,12,18)/t3-,7-,8-,9+/m1/s1
- InChI Key： MTCJZZBQNCXKAP-KSYZLYKTSA-N
- SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1C1=C2C(C(NC=N2)=O)=NN1)O)O

Computed Properties

Exact Mass: 268.08100
Monoisotopic Mass: 268.081
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 405
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 140A^2
XLogP3: -2.5

Experimental Properties

Color/Form: Solid powder
Density: 2.18
Boiling Point: 683.2°Cat760mmHg
Flash Point: 367°C
Refractive Index: 1.921
PSA: 144.35000
LogP: -2.19980

7H-Pyrazolo[4,3-d]pyrimidin-7-one,1,6-dihydro-3-b-D-ribofuranosyl- Security Information

Signal Word：Warning
Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

7H-Pyrazolo[4,3-d]pyrimidin-7-one,1,6-dihydro-3-b-D-ribofuranosyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T31852-5 mg	Formycin B	13877-76-4		5mg	￥7000.00	2023-05-23
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T31852-5mg	Formycin B	13877-76-4		5mg	￥ 7000	2023-09-07

7H-Pyrazolo[4,3-d]pyrimidin-7-one,1,6-dihydro-3-b-D-ribofuranosyl- Related Literature

1. Pyrazolopyrimidine nucleosides. Part II. 7-Substituted 3-β-D-ribofuranosylpyrazolo[4,3-d]pyrimidines related to and derived from the nucleoside antibiotics formycin and formycin B

Robert A. Long,Arthur F. Lewis,Roland K. Robins,Leroy B. Townsend J. Chem. Soc. C 1971 2443
2. Synthesis of the nucleoside antibiotic formycin B

Edward M. Acton,Kenneth J. Ryan,David W. Henry,Leon Goodman J. Chem. Soc. D 1971 986
3. C-nucleoside studies. Part 17. The synthesis of 3(5)-carbamoyl-5(3)-β-D ribofuranosylpyrazole (4-deoxypyrazofurin) and 4-amino-3(5)-carbamoyl-5(3)-β-D-ribofuranosylpyrazole

J. Grant Buchanan,Naveen K. Saxena,Richard H. Wightman J. Chem. Soc. Perkin Trans. 1 1984 2367
4. Antileishmanial drug discovery: comprehensive review of the last 10 years

Jaiprakash N. Sangshetti,Firoz A. Kalam Khan,Abhishek A. Kulkarni,Rohidas Arote,Rajendra H. Patil RSC Adv. 2015 5 32376
5. C-nucleoside studies. Part 18. The synthesis of C-Nucleoside analogues of the antiviral agent (S)-9-(2,3-Dihydroxypropyl)adenine

J. Grant Buchanan,Alan Millar,Richard H. Wightman,Michael R. Harnden J. Chem. Soc. Perkin Trans. 1 1985 1425